Cas no 2586126-23-8 ((3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane)

• Product Name: (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane
• CAS No: 2586126-23-8
• MF: C₈H₈ClFOS
• MW: 206.6649
• CID: 5077086
• Update Time: 2025-06-22

(3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFOS/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key： XQRCTWBHPFJWEA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C([H])=C([H])C=1OC([H])([H])[H])SC([H])([H])[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5

Additional information on (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane

Introduction to (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane (CAS No. 2586126-23-8)

(3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane, identified by its CAS number 2586126-23-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique aromatic sulfane moiety, presents a promising scaffold for the development of novel therapeutic agents. Its structural features, including the presence of both chloro and fluoro substituents, along with a methoxy group, make it a versatile intermediate in synthetic chemistry.

The significance of this compound lies in its potential applications in drug discovery. The combination of electronegative fluorine and chlorine atoms, along with the electron-donating methoxy group, creates a dynamic electronic environment that can influence the reactivity and binding properties of the molecule. This makes (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of fluorine atoms in pharmaceuticals is well-documented to increase lipophilicity and binding affinity to biological targets. Consequently, derivatives of (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane could serve as valuable building blocks for designing molecules with improved pharmacokinetic profiles.

Recent studies have highlighted the role of sulfane-containing compounds in modulating biological pathways. Sulfanes are known for their ability to interact with various enzymes and receptors, making them potential candidates for therapeutic intervention. The specific arrangement of substituents in (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane may confer unique properties that could be exploited for the development of drugs targeting neurological disorders, inflammation, and other diseases.

The synthesis of (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired aromatic core. The introduction of fluorine and chlorine substituents often necessitates specialized conditions to ensure regioselectivity and minimize side reactions.

One of the key challenges in working with this compound is its sensitivity to environmental conditions. Fluorinated aromatic compounds can be susceptible to hydrolysis or oxidation under certain conditions, necessitating stringent storage and handling protocols. However, advances in synthetic techniques have enabled researchers to manage these challenges effectively, allowing for more widespread use in laboratory settings.

The potential applications of (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties of this compound make it a candidate for use in organic electronics, where fluorinated aromatics are increasingly employed due to their stability and charge transport capabilities. Additionally, derivatives of this molecule could serve as intermediates in the synthesis of novel pesticides or herbicides.

In conclusion, (3-Chloro-2-fluoro-4-methoxyphenyl)(methyl)sulfane (CAS No. 2586126-23-8) represents a promising compound with diverse applications in chemical synthesis and drug development. Its structural features and reactivity make it a valuable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new methodologies for handling fluorinated compounds, the potential applications of this molecule are expected to expand further.